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Compound of Interest

Compound Name: 6-Bromo-5-nitropyridin-2-amine

Cat. No.: B1281733

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight calculation for the
compound 6-Bromo-5-nitropyridin-2-amine.

Molecular Formula

The chemical structure of 6-Bromo-5-nitropyridin-2-amine leads to the molecular formula:
CsHaBrNsOz. This formula is derived from the pyridine ring structure substituted with a bromine
atom, a nitro group (NO2), and an amine group (NH-2).

Atomic Weight of Constituent Elements

The calculation of the molecular weight is based on the atomic weights of each element
present in the molecule. The standard atomic weights for these elements are summarized
below.
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. Atomic Weight (
Element Symbol Quantity

g/mol )
Carbon C 5 12.011[1]
Hydrogen H 4 1.008[2][3][4]
Bromine Br 1 79.904[5][6]1[7]
Nitrogen N 3 14.007[8][9]
Oxygen O 2 15.999[10][11]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule.

e Carbon: 5 x 12.011 g/mol = 60.055 g/mol

Hydrogen: 4 x 1.008 g/mol = 4.032 g/mol

Bromine: 1 x 79.904 g/mol = 79.904 g/mol

Nitrogen: 3 x 14.007 g/mol = 42.021 g/mol

Oxygen: 2 x 15.999 g/mol = 31.998 g/mol
Total Molecular Weight = 60.055 + 4.032 + 79.904 + 42.021 + 31.998 = 218.01 g/mol .

A similar compound, 6-Bromo-2-nitropyridin-3-amine, also has a calculated molecular weight of
218.01 g/mol , as it shares the same molecular formula.[12]

Logical Relationship for Molecular Weight
Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of a
chemical compound from its name.
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Caption: Workflow for Molecular Weight Determination.

Note: The request for detailed experimental protocols and signaling pathways is not applicable
to the determination of a compound's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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